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Compound of Interest

Compound Name:
2-(4-Fluorophenyl)-2-

hydroxypropionic acid

Cat. No.: B1610196 Get Quote

This guide provides a comprehensive technical overview of 2-(4-Fluorophenyl)-2-
hydroxypropionic acid, a molecule of significant interest to researchers and professionals in

drug development and chemical synthesis. This document delves into its fundamental

properties, synthesis, analytical characterization, and potential applications, offering field-

proven insights and methodologies.

Core Molecular Attributes
2-(4-Fluorophenyl)-2-hydroxypropionic acid is a carboxylic acid derivative characterized by

a fluorinated phenyl ring attached to a hydroxypropionic acid backbone. The presence of the

fluorine atom at the para position of the phenyl ring significantly influences the molecule's

electronic properties and, consequently, its chemical reactivity and biological activity.

Chemical Structure and Identifiers
The foundational step in understanding any chemical entity is to establish its precise structure

and identity.

Molecular Structure:

Caption: 2D structure of 2-(4-Fluorophenyl)-2-hydroxypropionic acid.

A summary of the key identifiers for this compound is presented in the table below.
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Identifier Value Source

Molecular Weight 184.16 g/mol [1][2]

Molecular Formula C₉H₉FO₃ [1][2]

CAS Number 81170-13-0 [1]

SMILES
CC(O)

(C1=CC=C(F)C=C1)C(O)=O
[1]

Physicochemical Properties
The physicochemical properties of a compound are critical in determining its behavior in

various systems, including its solubility, stability, and suitability for specific applications.

Property Value Source

Topological Polar Surface Area

(TPSA)
57.53 Å² [2]

logP (octanol-water partition

coefficient)
0.8137 [2]

Hydrogen Bond Acceptors 2 [2]

Hydrogen Bond Donors 2 [2]

Rotatable Bonds 3 [2]

Synthesis Strategies
The synthesis of 2-(4-Fluorophenyl)-2-hydroxypropionic acid and its analogs is of interest

for creating building blocks for more complex molecules. While specific, detailed synthesis

protocols for this exact molecule are not readily available in the provided search results,

general synthetic strategies for related α-hydroxy carboxylic acids can be inferred and adapted.

A plausible conceptual workflow is outlined below.
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Starting Materials Core Reaction Purification

4-Fluorophenylmagnesium bromide
(Grignard Reagent)

Pyruvic Acid or Ester Nucleophilic Addition Acidic Workup &
Hydrolysis

Chromatography or
Recrystallization

2-(4-Fluorophenyl)-2-
hydroxypropionic acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-(4-Fluorophenyl)-2-hydroxypropionic
acid.

A common approach for synthesizing α-aryl-α-hydroxy acids involves the nucleophilic addition

of an organometallic reagent, such as a Grignard reagent, to a pyruvate derivative.

Conceptual Synthesis Protocol:
Preparation of Grignard Reagent: 4-Bromofluorobenzene is reacted with magnesium

turnings in an anhydrous ether solvent (e.g., diethyl ether or THF) to form 4-

fluorophenylmagnesium bromide. This reaction must be conducted under an inert

atmosphere (e.g., nitrogen or argon) to prevent quenching of the Grignard reagent by

atmospheric moisture and oxygen.

Nucleophilic Addition: The freshly prepared Grignard reagent is then added dropwise to a

solution of a pyruvate ester (e.g., ethyl pyruvate) at low temperature (typically -78 °C to 0 °C)

to control the exothermic reaction. The nucleophilic carbon of the Grignard reagent attacks

the electrophilic carbonyl carbon of the pyruvate.

Aqueous Workup and Hydrolysis: The reaction mixture is quenched with a weak acid (e.g.,

saturated aqueous ammonium chloride solution) followed by extraction. The resulting ester is

then hydrolyzed to the carboxylic acid using either acidic or basic conditions.
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Purification: The crude product is purified by a suitable method such as recrystallization or

column chromatography to yield the pure 2-(4-Fluorophenyl)-2-hydroxypropionic acid.

Analytical Characterization
To ensure the identity and purity of synthesized 2-(4-Fluorophenyl)-2-hydroxypropionic acid,

a suite of analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC)
A robust reversed-phase HPLC (RP-HPLC) method is suitable for the routine analysis and

quantification of this compound.

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase
Acetonitrile and 0.1% Phosphoric Acid in Water

(Isocratic or Gradient)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection
UV-Vis Detector at an appropriate wavelength

(e.g., 220 nm)

This method should be validated according to the International Council for Harmonisation (ICH)

guidelines for parameters such as specificity, linearity, accuracy, precision, and limits of

detection and quantification.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

essential for elucidating the molecular structure. The ¹⁹F NMR spectrum will show a

characteristic signal for the fluorine atom on the phenyl ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1610196?utm_src=pdf-body
https://www.benchchem.com/product/b1610196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): Mass spectrometry, often coupled with a chromatographic

separation technique (e.g., LC-MS), is used to confirm the molecular weight of the

compound.

Applications in Research and Development
While specific applications for 2-(4-Fluorophenyl)-2-hydroxypropionic acid are not

extensively documented in the provided search results, its structural motifs are found in

molecules of pharmaceutical importance. For instance, structurally related compounds are

used as building blocks in the synthesis of therapeutic agents. A notable example is the use of

3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionic acid in the preparation of

Bicalutamide, an antiandrogen medication for prostate cancer.[3] This suggests that 2-(4-
Fluorophenyl)-2-hydroxypropionic acid could serve as a valuable chiral intermediate in the

synthesis of novel drug candidates.

Safety and Handling
Based on available data for this compound, the following GHS hazard information should be

considered.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as safety glasses, gloves, and a lab coat, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated fume hood.

Conclusion
2-(4-Fluorophenyl)-2-hydroxypropionic acid is a fluorinated α-hydroxy acid with a molecular

weight of 184.16 g/mol .[1][2] Its synthesis can be approached through established

organometallic routes, and its purity can be ascertained using standard analytical techniques

like HPLC. While direct applications are still emerging, its structural similarity to intermediates

used in the synthesis of established pharmaceuticals highlights its potential as a valuable

building block for future drug discovery and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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